(S)-tert-Butyl (2-amino-3-hydroxypropyl)carbamate

• IUPAC Name: tert-butyl N-[(2S)-2-amino-3-hydroxypropyl]carbamate
• InChI: InChI=1S/C8H18N2O3/c1-8(2,3)13-7(12)10-4-6(9)5-11/h6,11H,4-5,9H2,1-3H3,(H,10,12)/t6-/m0/s1
• InChI Key: PCTCLLZTTRWASL-LURJTMIESA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC(CO)N
• Isomeric SMILES: CC(C)(C)OC(=O)NC[C@@H](CO)N
• Molecular Formula: C8H18N2O3
• Molecular Weight: 190.24 g/mol

Description

“(S)-tert-Butyl (2-amino-3-hydroxypropyl)carbamate” is a chemical compound that is related to a class of propanol derivatives. It is derived from the natural amino acid serine and is a chiral compound with two diastereomers. It is used in various industries such as pharmaceuticals, cosmetics, and agrochemicals.

Scientific Research Applications

Photocatalyzed Amination for Chromone Synthesis

A groundbreaking approach involves the photocatalyzed amination of o-hydroxyarylenaminones with tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate, demonstrating a novel pathway for synthesizing 3-aminochromones under mild conditions. This method significantly broadens the applications of photocatalyzed protocols, enabling the construction of diverse amino pyrimidines from the resulting 3-aminochromones (Wang et al., 2022).

Advanced Organic Syntheses

The compound has been utilized in the preparation of complex organic molecules, such as the synthesis of tert-butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate, demonstrating its versatility in organic synthesis processes including Diels‐Alder reactions and N-alkylation (Padwa et al., 2003).

Facilitating Biologically Active Compounds Synthesis

It serves as an important intermediate in the synthesis of biologically active compounds, exemplified by its use in producing key intermediates for omisertinib (AZD9291), highlighting its significance in pharmaceutical manufacturing. This involves a rapid synthetic method resulting in high yields, emphasizing the compound's utility in streamlined drug development processes (Zhao et al., 2017).

Enantioselective Synthesis of Nucleotides Analogues

The compound is a critical intermediate for the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, showcasing its role in the synthesis of nucleotide analogues, which are pivotal in therapeutic and biochemical research (Ober et al., 2004).

Innovation in Polymer and Material Science

In polymer and material science, the compound has been employed to initiate the polymerization of ω-benzyloxycarbonyl-L-lysine-N-carboxyanhydrides, offering a novel method for the preparation of amine-terminated polylactide. This technique is essential for developing advanced materials with specific biological functions, illustrating the compound's contribution to innovative material synthesis (Ju et al., 2011).

CO2 Capture and Environmental Applications

Furthermore, it plays a role in environmental science, as illustrated by its use in the cyclizative atmospheric CO2 fixation process. This application underscores its potential in developing sustainable technologies for carbon capture, highlighting the compound's versatility beyond pharmaceutical and chemical synthesis (Takeda et al., 2012).